Cas no 82158-54-1 (2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid)

• Product Name: 2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid
• CAS No: 82158-54-1
• MF: C₁₂H₈ClNO₃S₂
• MW: 313.779819488525
• CID: 2153208
• Update Time: 2023-08-05

2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid
• Z44358031
• 2-{5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid
• 2-{5-[(4-Chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}acetic acid

• Inchi： 1S/C12H8ClNO3S2/c13-8-3-1-7(2-4-8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)
• InChI Key： PYYMQCFPFUEAOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=C1C(N(C(=S)S1)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Topological Polar Surface Area: 115